Cas no 852940-57-9 (1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 852940-57-9
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 3108254
• PubChem ID: 4962413
• Update Time: 2025-05-26

1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropyl)-2-mercapto-3,5-dihydro-4H-imidazol-4-one
• CS-0233494
• Z90122774
• SR-01000068806
• EN300-13401
• 3-(3-ethoxypropyl)-2-sulfanylideneimidazolidin-4-one
• 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• AKOS034674518
• SR-01000068806-1
• 852940-57-9

• Inchi： 1S/C8H14N2O2S/c1-2-12-5-3-4-10-7(11)6-9-8(10)13/h2-6H2,1H3,(H,9,13)
• InChI Key： PXWYBJMDYBFRRX-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1CCCOCC)=O

Computed Properties

• Exact Mass: 202.07759887Da
• Monoisotopic Mass: 202.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

Comprehensive Overview of 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 852940-57-9)

The compound 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 852940-57-9) is a specialized organic molecule with a unique structural framework. Its imidazole core, combined with an ethoxypropyl side chain and a sulfanyl group, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one revolves around its synthesis and reactivity. The compound’s imidazolone ring is known for its stability and versatility, making it a valuable intermediate in the development of bioactive molecules. Researchers often explore its potential in drug discovery, particularly in designing enzyme inhibitors or ligands for biological targets. Its sulfanyl moiety also opens doors to thiol-based chemistry, a hot topic in green synthesis and catalysis.

In the context of agrochemicals, 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one has garnered attention for its potential role in crop protection. With the growing demand for sustainable farming solutions, this compound’s derivatives are being investigated for their pesticidal or herbicidal properties. Its ethoxypropyl chain enhances solubility, a critical factor in formulating eco-friendly agrochemicals. This aligns with the global push toward reduced environmental impact in agriculture.

Another area of interest is the compound’s physicochemical properties. Studies highlight its moderate polarity and hydrogen-bonding capacity, which influence its bioavailability and metabolic stability. These traits are crucial for medicinal chemists optimizing lead compounds. Searches for "CAS 852940-57-9 solubility" or "1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one stability" reflect the need for precise data in formulation science.

The rise of computational chemistry has also brought 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one into focus. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies leverage its structure to predict interactions with biological targets. This aligns with the trend toward AI-driven drug design, a frequently searched topic in cheminformatics.

In summary, 1-(3-ethoxypropyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 852940-57-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability to modern research trends make it a compelling subject for further exploration. By addressing key queries and aligning with industry hotspots, this overview aims to serve as a valuable resource for professionals navigating the complexities of specialty chemicals.